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Compound of Interest

Compound Name: 2-Nitrophenyl octyl ether

Cat. No.: B1199154 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Nitrophenyl Octyl Ether

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount for experimental

design and interpretation. This guide provides a detailed overview of the core physical

properties of 2-Nitrophenyl octyl ether (NPOE), a compound frequently utilized as a

plasticizer and in electrochemical applications.[1][2]

Core Physical and Chemical Data
2-Nitrophenyl octyl ether, also known as 1-nitro-2-octyloxybenzene, is an organic solvent with

the chemical formula C14H21NO3.[3][4] It is recognized for its utility as a plasticizer,

particularly in polymeric inclusion membranes to facilitate ion transport, and as a charge-

transferring liquid in electrochemical devices.[1][2]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 2-Nitrophenyl octyl
ether, compiled from various sources.
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Property Value Conditions

Molecular Weight 251.32 g/mol

Boiling Point 197-198 °C at 11 mmHg

Density 1.04 g/mL at 25 °C

Refractive Index 1.508 at 20 °C

Flash Point 113 °C (235.4 °F) Closed cup

Water Solubility Immiscible

Appearance
Pale yellow to brown clear

liquid

Relative Permittivity 24.2

Citations:[1][2][3][5][6][7][8][9]

Experimental Protocols
Detailed experimental protocols for the determination of every physical property of 2-
Nitrophenyl octyl ether are not readily available in the public domain. However, standard

methodologies for determining these properties are well-established in organic chemistry.

Furthermore, a general synthesis protocol can be inferred from related procedures.

Synthesis of 2-Nitrophenyl Octyl Ether: A General
Protocol
The synthesis of 2-Nitrophenyl octyl ether typically involves the Williamson ether synthesis,

where an alkali salt of 2-nitrophenol is reacted with an octyl halide.

Materials:

2-Nitrophenol

An octyl halide (e.g., 1-bromooctane or 1-iodooctane)[7]
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A strong base (e.g., potassium hydroxide or sodium hydroxide)

An appropriate solvent (e.g., ethanol, dimethylformamide)

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

nitrophenol in the chosen solvent.

Slowly add a stoichiometric equivalent of the strong base to the solution to form the 2-

nitrophenoxide salt. The reaction is typically exothermic and may require cooling.

To the resulting solution, add a stoichiometric equivalent of the octyl halide.

Heat the reaction mixture to reflux and maintain this temperature for several hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a separatory funnel containing water and a suitable organic

extraction solvent (e.g., diethyl ether or ethyl acetate).

Separate the organic layer, and wash it sequentially with a dilute aqueous base solution to

remove any unreacted 2-nitrophenol, followed by water, and finally a brine solution.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium

sulfate).

Filter off the drying agent and remove the solvent from the filtrate under reduced pressure

using a rotary evaporator.

The crude 2-Nitrophenyl octyl ether can be purified by vacuum distillation to yield the final

product.
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Determination of Physical Properties: Standard
Methodologies

Boiling Point: The boiling point is determined by distillation of the purified compound under

reduced pressure (vacuum distillation). The vapor temperature at which the liquid actively

boils is recorded along with the corresponding pressure.

Density: The density is measured using a pycnometer or a digital density meter at a specified

temperature, typically 25 °C. The mass of a known volume of the substance is determined,

and the density is calculated.

Refractive Index: The refractive index is measured using a refractometer, typically an Abbé

refractometer, at a specified temperature (20 °C) and wavelength (the sodium D-line, 589

nm).

Solubility: The solubility in water is determined by adding a small amount of 2-Nitrophenyl
octyl ether to water and observing its miscibility. It is reported as immiscible.[6]

Visualizing the Synthesis Pathway
The following diagram illustrates the general workflow for the synthesis of 2-Nitrophenyl octyl
ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

